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Compound of Interest

Compound Name:
4'-Nitroacetophenone

semicarbazone

Cat. No.: B11824873 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

characteristics of 4'-Nitroacetophenone semicarbazone, a derivative of 4'-

Nitroacetophenone. Due to the limited availability of specific experimental data for the

semicarbazone, this document also includes detailed information on its precursor, 4'-

Nitroacetophenone, and outlines a general synthetic protocol for this class of compounds.

Physical and Chemical Properties
Detailed experimental data on the physical and chemical properties of 4'-Nitroacetophenone
semicarbazone are not readily available in the public domain. However, based on its chemical

structure and the properties of related compounds, a solid physical state at room temperature

is expected. The table below summarizes the known properties of 4'-Nitroacetophenone
semicarbazone and its precursor, 4'-Nitroacetophenone.
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Property
4'-Nitroacetophenone
Semicarbazone

4'-Nitroacetophenone
(Precursor)

CAS Number 52376-81-5 100-19-6

Molecular Formula C₉H₁₀N₄O₃ C₈H₇NO₃

Molecular Weight 222.20 g/mol 165.15 g/mol

Physical State Data not available Solid at room temperature

Appearance Data not available

Pale yellow or yellowish

crystalline solid/powder.[1][2]

[3]

Melting Point Data not available 75-83 °C.[1][3][4][5][6]

Solubility Data not available

Insoluble in water; soluble in

organic solvents such as

ethanol, ether, and benzene.[1]

[2][7]

Experimental Protocols
General Synthesis of Substituted Acetophenone
Semicarbazones
The synthesis of 4'-Nitroacetophenone semicarbazone can be achieved through the

condensation reaction of 4'-Nitroacetophenone with semicarbazide hydrochloride. The

following is a general experimental protocol that can be adapted for this specific synthesis.

Materials:

4'-Nitroacetophenone

Semicarbazide hydrochloride

Sodium acetate (or other suitable base)

Ethanol (or other suitable solvent)
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Glacial acetic acid (catalyst)

Procedure:

Dissolve 4'-Nitroacetophenone in ethanol in a round-bottom flask.

In a separate beaker, prepare a solution of semicarbazide hydrochloride and an equimolar

amount of sodium acetate in a minimal amount of water.

Add the semicarbazide solution to the flask containing the 4'-Nitroacetophenone solution.

Add a few drops of glacial acetic acid to catalyze the reaction.

The reaction mixture is then typically heated under reflux. The progress of the reaction

should be monitored using an appropriate technique, such as Thin Layer Chromatography

(TLC).

Upon completion of the reaction, the mixture is cooled, which should induce the precipitation

of the semicarbazone product.

The solid product is collected by filtration, washed with cold solvent (e.g., ethanol/water

mixture) to remove any unreacted starting materials and impurities.

The crude product can be further purified by recrystallization from a suitable solvent (e.g.,

ethanol) to yield the pure 4'-Nitroacetophenone semicarbazone.

Characterization:

The structure and purity of the synthesized compound should be confirmed using standard

analytical techniques, including:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical

structure.

Infrared (IR) Spectroscopy: To identify the characteristic functional groups.

Mass Spectrometry (MS): To confirm the molecular weight.
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Melting Point Analysis: To assess the purity of the compound.

Logical Workflow and Diagrams
The following diagrams illustrate the general synthesis and characterization workflow for 4'-
Nitroacetophenone semicarbazone.
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Caption: General workflow for the synthesis and characterization of 4'-Nitroacetophenone
semicarbazone.

Conclusion
While specific experimental data for 4'-Nitroacetophenone semicarbazone remains elusive in

readily accessible literature, this guide provides a foundational understanding of the compound.

The provided general synthetic protocol offers a practical starting point for its preparation in a

laboratory setting. Further research is warranted to fully characterize its physical, chemical, and

potential biological properties. The structural similarity to other semicarbazones and the known

bioactivity of related thiosemicarbazones suggest that 4'-Nitroacetophenone semicarbazone
could be a compound of interest for further investigation in medicinal chemistry and drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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